Cas no 121730-32-3 (nonatriacontanoic acid)

• Product Name: nonatriacontanoic acid
• CAS No: 121730-32-3
• MF: C₃₉H₇₈O₂
• MW: 579.035433292389
• CID: 2617740
• PubChem ID: 14324898
• Update Time: 2025-04-21

nonatriacontanoic acid Chemical and Physical Properties

Names and Identifiers

• nonatriacontanoic acid
• FA 39:0
• DTXSID90558949
• 121730-32-3
• SCHEMBL15966616

• Inchi： 1S/C39H78O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39(40)41/h2-38H2,1H3,(H,40,41)
• InChI Key： SDUXWTQRQALDFW-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 578.60018173Da
• Monoisotopic Mass: 578.60018173Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 37
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.8
• Topological Polar Surface Area: 37.3Ų